2-{[(4-Methoxyphenyl)amino]methylidene}-5,5-dimethylcyclohexane-1,3-dione

• IUPAC Name: 3-hydroxy-2-[(4-methoxyphenyl)iminomethyl]-5,5-dimethylcyclohex-2-en-1-one
• InChI: InChI=1S/C16H19NO3/c1-16(2)8-14(18)13(15(19)9-16)10-17-11-4-6-12(20-3)7-5-11/h4-7,10,18H,8-9H2,1-3H3
• InChI Key: SVTOMVAYTOVQOH-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=C(C(=O)C1)C=NC2=CC=C(C=C2)OC)O)C
• Molecular Formula: C16H19NO3
• DSSTOX Substance ID: DTXSID701153051
• Molecular Weight: 273.33 g/mol
• CAS No.: 62370-46-1

Description

2-{[(4-Methoxyphenyl)amino]methylidene}-5,5-dimethylcyclohexane-1,3-dione is a chemical compound with a complex structure that includes a methoxyphenyl group, an aminomethylidene group, and a dimethylcyclohexane-1,3-dione core

Preparation Methods

The synthesis of 2-{[(4-Methoxyphenyl)amino]methylidene}-5,5-dimethylcyclohexane-1,3-dione typically involves the reaction of 4-methoxyaniline with 5,5-dimethyl-1,3-cyclohexanedione under specific conditions. One common method is the Schiff base formation, where the amine group of 4-methoxyaniline reacts with the carbonyl group of 5,5-dimethyl-1,3-cyclohexanedione to form the desired product . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

2-{[(4-Methoxyphenyl)amino]methylidene}-5,5-dimethylcyclohexane-1,3-dione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced products.

Substitution: The methoxy group can be substituted with other functional groups using appropriate reagents and conditions, leading to the formation of various substituted derivatives.

Scientific Research Applications

This compound has several scientific research applications:

Chemistry: It is used as a starting material for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: The compound’s structure allows it to interact with biological molecules, making it useful in biochemical studies and drug development.

Industry: It can be used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-{[(4-Methoxyphenyl)amino]methylidene}-5,5-dimethylcyclohexane-1,3-dione involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system involved .

Comparison with Similar Compounds

Similar compounds to 2-{[(4-Methoxyphenyl)amino]methylidene}-5,5-dimethylcyclohexane-1,3-dione include:

2-{[(3-Methoxyphenyl)amino]methylidene}-5,5-dimethylcyclohexane-1,3-dione: This compound has a similar structure but with a methoxy group at a different position on the phenyl ring.

2-{[(4-Chlorophenyl)amino]methylidene}-5,5-dimethylcyclohexane-1,3-dione: This compound has a chlorine atom instead of a methoxy group, leading to different chemical and biological properties.

2-{[(4-Methoxyanilino)methyl]phenol}: This compound has a hydroxyl group instead of a dione group, resulting in different reactivity and applications.